2-ethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C23H20N2O4/c1-3-28-19-7-5-4-6-16(19)22(26)24-15-9-11-20-17(13-15)23(27)25-18-12-14(2)8-10-21(18)29-20/h4-13H,3H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: MZIAFGVUHZEUTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)NC3=O
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol

Description

Synthesis Analysis

The synthesis of such compounds is described in patents. The disclosure includes methods of synthesizing compounds of this formula and pharmaceutical compositions containing these compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex. It is a derivative of dibenzo[b,f][1,4]oxazepine. The molecular formula is C17H14O4, with an average mass of 282.291 Da and a monoisotopic mass of 282.089203 Da.

Scientific Research Applications

Synthesis and Material Development

The construction of heterocyclic systems, such as those involving benzoxazepin derivatives, is of significant interest for the development of novel materials with unique physical properties. For instance, Konstantinova et al. (2020) described the synthesis of ethyl 11a,12-dihydrobenzo[b]benzo[5,6][1,4]oxazino[2,3-e][1,4]oxazine-5a(6H)-carboxylate, showcasing the potential for creating unusual heteropropellanes with applications in materials science L. Konstantinova et al., 2020.

Drug Discovery and Biological Applications

The exploration of benzamide derivatives extends into the field of drug discovery, particularly in the design of compounds with anti-inflammatory and analgesic properties. Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives, demonstrating significant biological activities, highlighting the therapeutic potential of such structures A. Abu‐Hashem et al., 2020.

Diagnostic and Imaging Applications

Additionally, benzamide derivatives have found applications in the development of diagnostic agents. For instance, Cui et al. (2012) synthesized radiofluoro-pegylated phenylbenzoxazole derivatives for imaging cerebral β-amyloid plaques in Alzheimer's disease using PET imaging M. Cui et al., 2012. This research underscores the utility of such compounds in advancing diagnostic techniques for neurodegenerative diseases.

Antiviral Research

The benzamide framework is also instrumental in antiviral research. Hebishy et al. (2020) developed benzamide-based 5-aminopyrazoles showing remarkable activity against avian influenza virus, illustrating the role of benzamide derivatives in addressing global health challenges A. Hebishy et al., 2020.

Mechanism of Action

The compound is mentioned as a selective inhibitor of the Dopamine D2 receptor. This suggests its potential use in treating central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia.